Cas no 2150084-80-1 (3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2150084-80-1
• MF: C₈H₁₀ClF₂NS
• MW: 225.686506748199
• CID: 6452332
• PubChem ID: 165652797
• Update Time: 2025-10-30

3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1939079
• 2150084-80-1

• Inchi： 1S/C8H10ClF2NS/c1-8(12,7(10)11)4-6-5(9)2-3-13-6/h2-3,7H,4,12H2,1H3
• InChI Key： OSXWQMSFTOCMAP-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 225.0190545g/mol
• Monoisotopic Mass: 225.0190545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2150084-80-1)

3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2150084-80-1, represents a novel molecular structure with potential applications in the development of bioactive molecules. The unique combination of a thiophene ring, chloro substitution, and fluoroalkyl side chain makes it an intriguing candidate for further investigation.

The structural features of 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine contribute to its distinct chemical properties. The presence of a fluoro group at the 1,1-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the chlorothiophene moiety provides a versatile scaffold for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into drug candidates has been shown to enhance their pharmacokinetic profiles, making them more effective in therapeutic applications. The compound 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine exemplifies this trend, as its structure incorporates both fluorine and chlorine atoms in a carefully orchestrated manner to optimize its potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The reactive sites within its structure, such as the amine group and the thiophene ring, can be selectively modified to introduce additional functional groups or linkages. This flexibility allows chemists to explore a wide range of structural variations, which can be fine-tuned to achieve specific biological activities.

The pharmaceutical industry has been actively exploring thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The compound 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine leverages these properties by combining the thiophene scaffold with other functional groups that can enhance its pharmacological effects.

Recent studies have highlighted the importance of fluorinated amine compounds in medicinal chemistry. Amines are crucial pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with biological targets. The introduction of fluorine atoms into amine-containing molecules can improve their binding affinity and selectivity. For instance, fluorinated amides have been shown to exhibit enhanced potency and reduced toxicity compared to their non-fluorinated counterparts.

The synthesis of 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired molecular framework. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic appeal, this compound has shown promise in preliminary pharmacological evaluations. Early studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. These findings underscore its potential as a lead compound for further drug development efforts. However, more extensive research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are increasingly being used to predict the binding interactions between 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine and biological targets. These simulations help researchers identify key structural features that contribute to its activity and guide the design of optimized derivatives. By integrating experimental data with computational predictions, scientists can accelerate the development process and increase the likelihood of success in clinical trials.

The future prospects for 3-(3-chlorothiophen-2-yl)-1,1-difluoro-2-methylpropan-2-amine are promising given its unique structural characteristics and potential biological activities. As research continues in this area, new insights into its pharmacology are expected to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full therapeutic potential.

In conclusion,3-(3-chlorothiophen-2-yli)-l,l-difluoro-Z-methylpropa-nZ-am ine (CAS No. 2150084-S0-l) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its combination of structural features makes it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.